Cas no 882568-97-0 ((3-methyl-3H-diazirin-3-yl)methanamine)

• Product Name: (3-methyl-3H-diazirin-3-yl)methanamine
• CAS No: 882568-97-0
• MF: C₃H₇N₃
• MW: 85.1077797412872
• MDL: MFCD30162579
• CID: 5225226
• PubChem ID: 55290386
• Update Time: 2025-10-30

(3-methyl-3H-diazirin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-methyl-3H-diazirin-3-yl)methanamine

• MDL： MFCD30162579
• Inchi： 1S/C3H7N3/c1-3(2-4)5-6-3/h2,4H2,1H3
• InChI Key： RBEZPIXVRXSSDI-UHFFFAOYSA-N
• SMILES： N1C(C)(CN)N=1

Additional information on (3-methyl-3H-diazirin-3-yl)methanamine

Introduction to (3-methyl-3H-diazirin-3-yl)methanamine (CAS No. 882568-97-0)

The compound (3-methyl-3H-diazirin-3-yl)methanamine, identified by the CAS number 882568-97-0, is a specialized chemical entity that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules known for their unique reactivity and structural properties, making it a valuable tool in various scientific applications. The presence of a diazirine moiety in its structure imparts a high degree of versatility, enabling its use in photoaffinity labeling and other biochemical interactions.

In recent years, the study of diazirine-based compounds has seen remarkable advancements, particularly in the context of protein-protein interaction studies and drug discovery. The diazirine group can be selectively incorporated into target molecules via photochemical activation, allowing researchers to investigate the binding mechanisms and dynamics with high precision. This capability has made compounds like (3-methyl-3H-diazirin-3-yl)methanamine indispensable in elucidating the structural basis of various biological processes.

The structural motif of (3-methyl-3H-diazirin-3-yl)methanamine features a methanamine group attached to a diazirine ring, which is further substituted with a methyl group. This specific arrangement enhances its reactivity and stability under various experimental conditions, making it suitable for both in vitro and in vivo applications. The compound's ability to form covalent bonds upon irradiation with ultraviolet light allows for the creation of stable protein-DNA or protein-protein crosslinks, facilitating detailed structural analysis.

Current research indicates that (3-methyl-3H-diazirin-3-yl)methanamine is being explored in the development of novel therapeutic agents targeting specific disease pathways. Its unique chemical properties make it an excellent candidate for designing probes that can interact with biological targets in a highly selective manner. For instance, studies have demonstrated its utility in identifying key proteins involved in cancer progression, where it helps in mapping out interaction networks that could lead to new drug targets.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate in synthesizing more complex molecules. By leveraging the reactivity of the diazirine group, researchers can develop derivatives that exhibit enhanced pharmacological properties. This approach has been particularly promising in the design of small molecule inhibitors that can modulate enzyme activity or interfere with protein-protein interactions critical for disease development.

In addition to its applications in drug discovery, (3-methyl-3H-diazirin-3-yl)methanamine plays a crucial role in biochemical research. Its ability to label proteins with high specificity has enabled scientists to investigate post-translational modifications and protein localization within cells. These insights are invaluable for understanding cellular signaling pathways and developing targeted therapies. Recent studies have utilized this compound to study protein dynamics in real-time, providing new perspectives on how cellular processes are regulated.

The synthetic route to (3-methyl-3H-diazirin-3-yl)methanamine is another area of active investigation. Researchers are continuously refining synthetic methodologies to improve yield and purity, ensuring that the compound remains accessible for diverse applications. Advances in catalytic processes and green chemistry principles have contributed significantly to making these synthesis more efficient and environmentally friendly. Such improvements are essential for large-scale production and practical implementation in industrial settings.

The future prospects of (3-methyl-3H-diazirin-3-yl)methanamine are vast, with ongoing research suggesting new possibilities across multiple disciplines. As our understanding of biological systems grows, so does the demand for sophisticated tools like this compound to dissect complex molecular interactions. Whether used as a research tool or a building block for drug development, its significance is undeniable and continues to evolve with each new scientific discovery.